![molecular formula C10H11Cl3N2S B1426782 ([4-(3-Chlorophenyl)-1,3-thiazol-2-yl]methyl)amine dihydrochloride CAS No. 1332530-46-7](/img/structure/B1426782.png)
([4-(3-Chlorophenyl)-1,3-thiazol-2-yl]methyl)amine dihydrochloride
Overview
Description
The compound ([4-(3-Chlorophenyl)-1,3-thiazol-2-yl]methyl)amine dihydrochloride is a derivative of thiazole, a heterocyclic organic compound . Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles . The compound is related to the 1,3,4-thiadiazole moiety, which is known to exhibit a wide range of biological activities such as antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Molecular Structure Analysis
The molecular structure of([4-(3-Chlorophenyl)-1,3-thiazol-2-yl]methyl)amine dihydrochloride can be inferred from its name and the general structure of thiazoles . Thiazoles have a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . The compound also contains a chlorophenyl group and a methylamine group attached to the thiazole ring .
Scientific Research Applications
Antioxidant Activity
Thiazole derivatives, including “[4-(3-Chlorophenyl)-1,3-thiazol-2-yl]methyl)amine dihydrochloride”, have been found to exhibit potent antioxidant activity . These compounds can neutralize harmful free radicals in the body, potentially preventing or slowing down the damage to cells .
Analgesic and Anti-inflammatory Properties
Thiazole compounds have been reported to possess analgesic (pain-relieving) and anti-inflammatory properties . This makes them potential candidates for the development of new drugs to treat conditions like arthritis and other inflammatory diseases .
Antimicrobial and Antifungal Effects
Thiazoles have been found to have antimicrobial and antifungal effects . This suggests that they could be used in the development of new antibiotics and antifungal medications .
Antiviral Properties
Some thiazole derivatives have shown antiviral properties . They could potentially be used in the development of new antiviral drugs .
Diuretic Effects
Thiazole compounds have been reported to have diuretic effects . This means they could potentially be used to increase urine production in the body, helping to remove excess fluid and salt .
Neuroprotective Properties
Thiazole derivatives have been found to have neuroprotective properties . This suggests that they could potentially be used in the treatment of neurodegenerative diseases like Alzheimer’s and Parkinson’s .
Antitumor or Cytotoxic Properties
Thiazole compounds have been found to have antitumor or cytotoxic properties . This suggests that they could potentially be used in the development of new cancer treatments .
Anticonvulsant Properties
Thiazole derivatives have been reported to have anticonvulsant properties . This means they could potentially be used in the treatment of conditions like epilepsy .
properties
IUPAC Name |
[4-(3-chlorophenyl)-1,3-thiazol-2-yl]methanamine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9ClN2S.2ClH/c11-8-3-1-2-7(4-8)9-6-14-10(5-12)13-9;;/h1-4,6H,5,12H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PUINFGSHYHFVQF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)Cl)C2=CSC(=N2)CN.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11Cl3N2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.6 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
([4-(3-Chlorophenyl)-1,3-thiazol-2-yl]methyl)amine dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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